Cas no 1305712-88-2 (tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate)
tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate
- tert-Butyl(1-(propylglycyl)piperidin-4-yl)carbamate
- tert-Butyl (1-(propylglycyl)piperidin-4-yl)carbamate
- Carbamic acid, N-[1-[2-(propylamino)acetyl]-4-piperidinyl]-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C15H29N3O3/c1-5-8-16-11-13(19)18-9-6-12(7-10-18)17-14(20)21-15(2,3)4/h12,16H,5-11H2,1-4H3,(H,17,20)
- InChI Key: CKDFDUNNTNBJMW-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC1CCN(C(CNCCC)=O)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 345
- XLogP3: 1.5
- Topological Polar Surface Area: 70.7
tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN9349-100MG |
tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate |
1305712-88-2 | 95% | 100MG |
¥ 930.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN9349-250MG |
tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate |
1305712-88-2 | 95% | 250MG |
¥ 1,485.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN9349-500MG |
tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate |
1305712-88-2 | 95% | 500MG |
¥ 2,475.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN9349-1G |
tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate |
1305712-88-2 | 95% | 1g |
¥ 3,709.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN9349-5G |
tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate |
1305712-88-2 | 95% | 5g |
¥ 11,127.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN9349-10G |
tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate |
1305712-88-2 | 95% | 10g |
¥ 18,546.00 | 2023-03-30 | |
| Enamine | EN300-90021-1.0g |
tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate |
1305712-88-2 | 1.0g |
$0.0 | 2023-02-11 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN9349-100mg |
tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate |
1305712-88-2 | 95% | 100mg |
¥914.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN9349-250mg |
tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate |
1305712-88-2 | 95% | 250mg |
¥1458.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN9349-500mg |
tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate |
1305712-88-2 | 95% | 500mg |
¥2430.0 | 2024-04-25 |
tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate
tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate (CAS No. 1305712-88-2): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry
tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate (CAS No. 1305712-88-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of carbamates and features a unique structural arrangement that includes a tert-butyl group, a piperidine ring, and a propylamino acetyl moiety. The intricate structure of this compound makes it an interesting candidate for various biological studies and drug development initiatives.
The structure of tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate is characterized by its tert-butyl carbamate functionality, which is attached to the nitrogen atom of a piperidine ring. The piperidine ring itself is substituted at the 4-position with an acetyl group that carries a propylamino substituent. This combination of functional groups imparts specific chemical and biological properties to the molecule, making it suitable for various applications in medicinal chemistry.
In terms of synthesis, tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate can be prepared through a multi-step process involving the reaction of tert-butyl carbamate with an appropriately substituted piperidine derivative. The key steps typically include the formation of the piperidine ring, introduction of the propylamino acetyl moiety, and final coupling with the tert-butyl carbamate group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, facilitating its use in research and development.
The biological activity of tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate has been extensively studied in various contexts. One of its notable applications is in the field of neuropharmacology, where it has shown potential as a modulator of neurotransmitter systems. Specifically, this compound has been found to interact with receptors involved in the regulation of serotonin and dopamine, making it a candidate for the treatment of neurological disorders such as depression and anxiety.
Recent research findings have further elucidated the mechanisms by which tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate exerts its biological effects. Studies have demonstrated that this compound can selectively bind to specific receptor subtypes, leading to modulated signaling pathways that are implicated in various physiological processes. For instance, its interaction with serotonin receptors has been linked to improved mood and reduced anxiety symptoms in preclinical models.
In addition to its potential therapeutic applications, tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate has also been investigated for its use as a tool compound in basic research. Its unique structure and functional groups make it a valuable reagent for probing receptor-ligand interactions and understanding the molecular basis of neurotransmitter signaling. Researchers have utilized this compound to gain insights into the structure-function relationships of various receptors and signaling proteins.
The pharmacokinetic properties of tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate are another important aspect that has been explored in recent studies. Pharmacokinetic data provide crucial information about how the compound is absorbed, distributed, metabolized, and excreted by the body. This information is essential for optimizing drug delivery strategies and predicting potential side effects. Preliminary studies have shown that this compound exhibits favorable pharmacokinetic profiles, suggesting its suitability for further clinical development.
Furthermore, tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate has been evaluated for its safety and toxicity profiles in preclinical models. These assessments are critical for ensuring that any potential therapeutic agent is safe for human use. Results from toxicity studies have indicated that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses.
In conclusion, tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate (CAS No. 1305712-88-2) represents a promising compound with diverse applications in medicinal chemistry. Its unique structure, coupled with its favorable biological activity and pharmacokinetic properties, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various neurological disorders.
1305712-88-2 (tert-butyl N-{1-[2-(propylamino)acetyl]piperidin-4-yl}carbamate) Related Products
- 873537-69-0(Carbamic acid, [trans-4-(4-methyl-2-oxo-1-piperazinyl)cyclohexyl]-,1,1-dimethylethyl ester)
- 1353944-97-4([1-(2-Amino-acetyl)-piperidin-2-ylmethyl]-carbamic acid tert-butyl ester)
- 1353953-61-3(4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester)
- 1353947-22-4(4-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester)
- 1353961-94-0(4-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester)
- 1353987-98-0(4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester)
- 1353962-03-4(4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester)
- 1305711-26-5(tert-butyl N-1-(2-aminoacetyl)piperidin-4-ylcarbamate)
- 1354004-06-0([(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester)
- 1354003-25-0([(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester)